4-ethoxy-N-(3-methylbutan-2-yl)aniline
Product document request
Request a Representative COA
No file is available for instant download. Submit this short request and our team will review the applicable document for this product.
Request submitted
Description
Chemical Name: 4-Ethoxy-N-(3-methylbutan-2-yl)aniline CAS No.: 1019544-77-4 Molecular Formula: C₁₃H₂₁NO Molecular Weight: 207.31 g/mol Structure: The compound consists of an aniline core substituted with an ethoxy group (-OCH₂CH₃) at the para position and a branched secondary amine group (-N-(3-methylbutan-2-yl)) at the nitrogen atom. This structure confers moderate lipophilicity and steric bulk, making it relevant in pharmaceutical intermediates and organic synthesis .
Properties
Molecular Formula |
C13H21NO |
|---|---|
Molecular Weight |
207.31 g/mol |
IUPAC Name |
4-ethoxy-N-(3-methylbutan-2-yl)aniline |
InChI |
InChI=1S/C13H21NO/c1-5-15-13-8-6-12(7-9-13)14-11(4)10(2)3/h6-11,14H,5H2,1-4H3 |
InChI Key |
SJAMIEUTKPIEKN-UHFFFAOYSA-N |
Canonical SMILES |
CCOC1=CC=C(C=C1)NC(C)C(C)C |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 4-ethoxy-N-(3-methylbutan-2-yl)aniline typically involves the reaction of 4-ethoxyaniline with 3-methyl-2-butanone under acidic or basic conditions. The reaction proceeds through the formation of an imine intermediate, which is subsequently reduced to yield the desired product .
Industrial Production Methods
Industrial production of 4-ethoxy-N-(3-methylbutan-2-yl)aniline may involve similar synthetic routes but on a larger scale. The reaction conditions are optimized to ensure high yield and purity of the product. Common techniques include batch and continuous flow processes, with careful control of temperature, pressure, and reaction time .
Chemical Reactions Analysis
Types of Reactions
4-ethoxy-N-(3-methylbutan-2-yl)aniline undergoes various chemical reactions, including:
Oxidation: The compound can be oxidized to form corresponding quinone derivatives.
Reduction: Reduction reactions can convert the nitro group to an amine group.
Substitution: Electrophilic aromatic substitution reactions can introduce different substituents onto the benzene ring.
Common Reagents and Conditions
Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.
Reduction: Reducing agents such as sodium borohydride and lithium aluminum hydride are used.
Substitution: Reagents like halogens, nitrating agents, and sulfonating agents are employed under acidic or basic conditions.
Major Products Formed
The major products formed from these reactions include quinone derivatives, substituted anilines, and various aromatic compounds with different functional groups .
Scientific Research Applications
4-ethoxy-N-(3-methylbutan-2-yl)aniline has several applications in scientific research:
Chemistry: It is used as a building block in organic synthesis and the development of new materials.
Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.
Medicine: Research is ongoing to explore its potential as a pharmaceutical intermediate.
Industry: It is used in the production of dyes, pigments, and other industrial chemicals.
Mechanism of Action
The mechanism of action of 4-ethoxy-N-(3-methylbutan-2-yl)aniline involves its interaction with specific molecular targets and pathways. The compound may act by binding to enzymes or receptors, thereby modulating their activity. The exact pathways and targets depend on the specific application and context of use .
Comparison with Similar Compounds
Comparison with Structural Analogs
Substituent Variations on the Aniline Core
4-Methoxy-2-methyl-N-(3-methylbutan-2-yl)aniline
- CAS No.: 1342586-07-5
- Molecular Formula: C₁₃H₂₁NO
- Key Differences: Substituents: Methoxy (-OCH₃) at position 4 and methyl (-CH₃) at position 2. The additional methyl group at position 2 increases steric hindrance, which may affect reactivity in electrophilic substitution reactions .
5-Fluoro-2-methyl-N-(3-methylbutan-2-yl)aniline
- CAS No.: 1021139-77-4
- Molecular Formula : C₁₂H₁₈FN
- Key Differences :
Variations in the N-Substituent
4-Ethoxy-N-(3-fluorobenzyl)aniline
- CAS No.: 1019617-42-5
- Molecular Formula: C₁₅H₁₆FNO
- Key Differences: N-Substituent: 3-Fluorobenzyl (-CH₂C₆H₄F) instead of 3-methylbutan-2-yl. This compound may exhibit enhanced binding to aromatic receptors compared to the aliphatic branched analog .
Bucetin (4-Ethoxy-N-(3-hydroxybutyryl)-aniline)
- CAS No.: 1083-57-4
- Molecular Formula: C₁₂H₁₇NO₃
- Key Differences :
- N-Substituent : 3-Hydroxybutyryl (-COCH₂CH(OH)CH₃) instead of 3-methylbutan-2-yl.
- Impact : The amide linkage and hydroxyl group make Bucetin more hydrophilic and capable of hydrogen bonding, which is critical for its analgesic activity. This contrasts with the secondary amine in the target compound, which is more basic and less prone to hydrolysis .
Functional Group Transformations
4-Ethoxy-N-(3-phenylprop-2-enylidene)aniline (Schiff Base)
- Molecular Formula: C₁₇H₁₇NO
- Key Differences: Structure: Imine (-CH=N-) linkage instead of a secondary amine. Impact: The Schiff base introduces conjugation, enabling applications in coordination chemistry and corrosion inhibition. The planar structure facilitates crystal packing, as evidenced by monoclinic crystal symmetry (P2₁/c) with a=31.12 Å, b=7.198 Å .
Nitrosoaniline Derivatives (e.g., 3-Chloro-N-(4-ethoxyphenyl)-2-nitrosoaniline)
- Key Differences: Substituents: Nitroso (-NO) group at position 2. Impact: The nitroso group is a strong electron-withdrawing moiety, reducing electron density on the ring and directing electrophilic attacks to meta positions. These compounds are often intermediates in azo dye synthesis .
Halogenated Analogs
4-Bromo-2,6-dichloro-N-(3-methylbutan-2-yl)aniline
- Molecular Formula : C₁₁H₁₄BrCl₂N
- Key Differences :
Research Implications
- Pharmaceutical Applications : The target compound’s branched alkyl chain may improve blood-brain barrier penetration compared to linear or aromatic N-substituents .
- Synthetic Flexibility : The ethoxy group can be modified to methoxy or halogens to tune electronic properties, while varying the N-substituent alters steric and solubility profiles .
- Crystallography: Schiff base analogs (e.g., C₁₇H₁₇NO) demonstrate the role of conjugation in crystal packing, a property yet to be explored for the target compound .
Q & A
Basic Research Questions
Q. What are the optimal synthetic routes for 4-ethoxy-N-(3-methylbutan-2-yl)aniline, and how can reaction conditions be optimized?
- Methodological Answer : The synthesis of aryl-amine derivatives like 4-ethoxy-N-(3-methylbutan-2-yl)aniline can be achieved via Ullmann-type coupling, leveraging copper(I) iodide (CuI) as a catalyst with L-proline as a ligand in dimethyl sulfoxide (DMSO) at 100°C. Key intermediates (e.g., halogenated aromatic precursors) should be prepared via nucleophilic substitution of ethoxy groups using bromoethane under basic conditions (e.g., NaOH in methanol) . Optimization involves adjusting stoichiometric ratios of reagents (e.g., aryl halide:amine = 2.7:1), reaction time (24–48 hours), and purification via column chromatography with dichloromethane/hexane gradients.
Q. Which analytical techniques are critical for characterizing the purity and structure of this compound?
- Methodological Answer :
- X-ray crystallography resolves molecular conformation and bond lengths (e.g., ethoxy C–O bonds at ~1.40 Å, N–C bonds at ~1.47 Å) to confirm substitution patterns .
- 1H/13C NMR identifies proton environments (e.g., ethoxy CH2 at δ 4.03 ppm, aromatic protons at δ 6.71–8.10 ppm) and carbon shifts .
- High-resolution mass spectrometry (HRMS) validates molecular weight (e.g., calculated vs. experimental m/z within ±0.001 Da) .
Advanced Research Questions
Q. How do electronic effects of the ethoxy and branched alkylamine groups influence regioselectivity in electrophilic substitution reactions?
- Methodological Answer : The electron-donating ethoxy group activates the para position of the aniline ring, directing electrophiles (e.g., nitration, halogenation) to the ortho and para positions. Computational studies (DFT) can map frontier molecular orbitals to predict reactive sites. For example, the HOMO-LUMO gap (~3.5 eV) indicates susceptibility to electrophilic attack at the para-ethoxy-substituted ring . Experimental validation involves monitoring reaction outcomes (e.g., nitration yields) under controlled conditions (HNO3/H2SO4, 0–5°C) and analyzing products via HPLC .
Q. What mechanistic insights explain contradictions in catalytic efficiency during N-alkylation reactions?
- Methodological Answer : Discrepancies in catalytic yields (e.g., CuI vs. Pd-based catalysts) arise from steric hindrance of the 3-methylbutan-2-yl group. Kinetic studies (e.g., Arrhenius plots) under varying temperatures (80–120°C) and solvent polarities (DMSO vs. DMF) reveal activation barriers. For example, bulky substituents reduce CuI’s efficacy by ~30% compared to Pd(OAc)2, requiring higher catalyst loading (10 mol%) .
Q. How can molecular docking studies predict the compound’s interaction with biological targets (e.g., enzymes or receptors)?
- Methodological Answer : Using software like AutoDock Vina, dock the compound into binding pockets (e.g., cytochrome P450 3A4) with flexible side chains. Key parameters:
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
